Cas no 26962-50-5 (2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)-)

2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)- Properties

Names and Identifiers

• 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)-
• 1-(2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)prop-2-en-1-one
• 2,2',4'-Trihydroxychalcone
• 2,2,4-Trihydroxychalcone
• (E)-1-(2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)-2-propen-1-one
• 2,2',3,4,5',6-HEXACHLOROBIPHENYL
• 2,2',4'-trihydroxylchalcone
• 2',4',2-Trihydroxychalcone
• 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)
• Chalcone,2,2',4'-trihydroxy-(6CI,8CI)
• 2,2'''',4''''-Trihydroxychalcone
• Acrylophenone, 2',4'-dihydroxy-3-(o-hydroxyphenyl)-
• Chalcone, 2,2',4'-trihydroxy-
• 2,2',4'-Trihydroxychalcone, AldrichCPR
• 2-MERCAPTOBENZOTHIAZOLESODIUMSALT
• (E)-1-(2, 4-dihydroxyphenyl)-3-(2-hydroxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)-
• CHEMBL148472
• 26962-50-5
• MFCD00017717
• CCRIS 9281
• BDBM50027475
• 1-(2,4-Dihydroxyphenyl)-3-(2-hydroxyphenyl)-2-propen-1-one
• 2,4,2'-Trihydroxychalcone
• AKOS024286651
• (E)-1-(2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)prop-2-en-1-one
• NSC636790
• NSC 636790
• MACMAADVRVVHBD-VMPITWQZSA-N
• NCI60_012182
• DTXSID001313428
• SCHEMBL322102
• FT-0638653
• 2,2,4-trihydroxychalcone
• +Expand

• MDL： MFCD00017717
• InChIKey： MACMAADVRVVHBD-VMPITWQZSA-N
• Inchi： InChI=1S/C15H12O4/c16-11-6-7-12(15(19)9-11)14(18)8-5-10-3-1-2-4-13(10)17/h1-9,16-17,19H/b8-5+
• SMILES： OC1C=C(O)C=CC=1C(=O)/C=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 256.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 256.073559
• Heavy Atom Count: 19
• Complexity: 339
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: 2.69950
• PSA: 77.76000
• Refractive Index: 1.715
• Boiling Point: 505.6 °C at 760 mmHg
• Melting Point: 193-194°C
• Flash Point: 273.7 °C
• Density: 1.384

2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)- Security Information

• Symbol: GHS07
• Safety Instruction： 36/37
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317
• Warning Statement： P280
• Risk Phrases： 43
• Signal Word：Warning

2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)- Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%